Cas no 76246-77-0 (Benzene, 1-chloro-2-phenoxy-4-(trifluoromethyl)-)
76246-77-0 structure
Product Name:Benzene, 1-chloro-2-phenoxy-4-(trifluoromethyl)-
CAS No:76246-77-0
MF:C13H8ClF3O
MW:272.650233268738
CID:1778952
Update Time:2024-11-27
Benzene, 1-chloro-2-phenoxy-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-chloro-2-phenoxy-4-(trifluoromethyl)-
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- Inchi: 1S/C13H8ClF3O/c14-11-7-6-9(13(15,16)17)8-12(11)18-10-4-2-1-3-5-10/h1-8H
- InChI Key: BWAHUEGATPCDTN-UHFFFAOYSA-N
- SMILES: C1(Cl)=CC=C(C(F)(F)F)C=C1OC1=CC=CC=C1
Experimental Properties
- Density: 1.326±0.06 g/cm3(Predicted)
- Boiling Point: 273.8±40.0 °C(Predicted)
Benzene, 1-chloro-2-phenoxy-4-(trifluoromethyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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